N'-{5-bromo-2-[(3-fluorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-[5-bromo-2-[(3-fluorophenyl)methoxy]phenyl]methylideneamino]-3,5-dihydroxybenzamide
• InChI: InChI=1S/C21H16BrFN2O4/c22-16-4-5-20(29-12-13-2-1-3-17(23)6-13)15(7-16)11-24-25-21(28)14-8-18(26)10-19(27)9-14/h1-11,26-27H,12H2,(H,25,28)/b24-11+
• InChI Key: LQSIEPUOJWMGBB-BHGWPJFGSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC(=CC(=C3)O)O
• Isomeric SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC(=CC(=C3)O)O
• Molecular Formula: C21H16BrFN2O4
• Molecular Weight: 459.3 g/mol

Description

N-{5-bromo-2-[(3-fluorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound is also known as BFBH and is a hydrazone derivative of benzohydrazide.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

Research indicates significant antioxidant and antimicrobial activities associated with derivatives of the mentioned compound. Studies have shown that these compounds exhibit excellent scavenging activities, particularly against ABTS and DPPH radicals, suggesting their potential as antioxidant agents. Furthermore, specific derivatives have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, including strains like M. smegmatis, indicating their potential in antimicrobial applications (Menteşe, Ülker, & Kahveci, 2015).

Photodynamic Therapy for Cancer Treatment

Another intriguing application of derivatives of this compound is in photodynamic therapy (PDT) for cancer treatment. Certain derivatives, notably those involving zinc phthalocyanine structures substituted with Schiff base groups, have shown remarkable singlet oxygen quantum yields. These properties are critical for the effectiveness of Type II photosensitizers used in PDT, underlining the potential of these compounds in developing new cancer therapies (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

The synthesis and evaluation of certain benzimidazole derivatives containing the hydrazone group have been conducted, with some showing promising anticancer activities. These compounds, through various mechanisms, have exhibited the ability to inhibit the growth of cancer cells, suggesting their potential utility in developing novel anticancer drugs (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Crystal Structure and Coordination Chemistry

The compound and its derivatives have been extensively studied for their crystal structures, offering insights into their coordination chemistry, particularly with metals like vanadium and molybdenum. These studies not only provide a deeper understanding of the compound's structural properties but also hint at its potential applications in material science and catalysis (Xue, Han, Zhao, & Feng, 2011).

Enzyme Inhibition

Some studies have focused on the enzyme inhibitory properties of these compounds, particularly against urease, showcasing their potential as bioactive molecules in the development of treatments for diseases related to enzyme dysfunction (Qu, Niu, Zhao, Yan, Ye, Wang, Zhang, & You, 2015).